Cas no 58842-20-9 (Nithiazine)
Nithiazine structure
Product Name:Nithiazine
CAS No:58842-20-9
MF:C5H8N2O2S
MW:160.194219589233
CID:369148
PubChem ID:6524654
Update Time:2025-04-19
Nithiazine Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3-Thiazine,tetrahydro-2-(nitromethylene)-
- (2E)-2-(nitromethylidene)-1,3-thiazinane
- LS-192830
- Nithiazine
- CHEMBL3138618
- TETRAHYDRO-2-(NITROMETHYLENE)-2H-1,3-THIAZINE
- Oprea1_677887
- tetrahydro-2-(nitromethylene)-1,3thiazine
- 2-nitromethylenetetrahydro-2H-1,3-thiazine
- tetrahydro-2--(nitromethylene)-2H-1,3-thiazine
- LZTIMERBDGGAJD-UHFFFAOYSA-N
- 2-(nitromethylene)-tetrahydro-2H-1,3-thiazine
- 58842-20-9
- tetrahydro-2-(nitromethylene)-1,3-thiazine
- 2-nitromethylene-tetrahydro-2H-1,3-thiazine
- BDBM50487977
-
- Inchi: 1S/C5H8N2O2S/c8-7(9)4-5-6-2-1-3-10-5/h4,6H,1-3H2
- InChI Key: LZTIMERBDGGAJD-UHFFFAOYSA-N
- SMILES: S1C(=C[N+](=O)[O-])NCCC1
Computed Properties
- Exact Mass: 160.03064868g/mol
- Monoisotopic Mass: 160.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 83.2Ų
Nithiazine Security Information
- Hazardous Material transportation number:2588
- HazardClass:6.1(b)
- PackingGroup:III
Nithiazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N561200-10mg |
Nithiazine |
58842-20-9 | 10mg |
$100.00 | 2023-05-17 | ||
| TRC | N561200-25mg |
Nithiazine |
58842-20-9 | 25mg |
$ 350.00 | 2023-09-06 | ||
| TRC | N561200-50mg |
Nithiazine |
58842-20-9 | 50mg |
$ 650.00 | 2023-09-06 | ||
| TRC | N561200-100mg |
Nithiazine |
58842-20-9 | 100mg |
$793.00 | 2023-05-17 | ||
| Enamine | EN300-100962-0.05g |
2-(nitromethylidene)-1,3-thiazinane |
58842-20-9 | 93% | 0.05g |
$224.0 | 2023-10-28 | |
| Enamine | EN300-100962-0.1g |
2-(nitromethylidene)-1,3-thiazinane |
58842-20-9 | 93% | 0.1g |
$333.0 | 2023-10-28 | |
| Enamine | EN300-100962-0.25g |
2-(nitromethylidene)-1,3-thiazinane |
58842-20-9 | 93% | 0.25g |
$476.0 | 2023-10-28 | |
| Enamine | EN300-100962-0.5g |
2-(nitromethylidene)-1,3-thiazinane |
58842-20-9 | 93% | 0.5g |
$750.0 | 2023-10-28 | |
| Enamine | EN300-100962-1.0g |
2-(nitromethylidene)-1,3-thiazinane |
58842-20-9 | 93% | 1g |
$961.0 | 2023-05-24 | |
| Enamine | EN300-100962-2.5g |
2-(nitromethylidene)-1,3-thiazinane |
58842-20-9 | 93% | 2.5g |
$1883.0 | 2023-10-28 |
Nithiazine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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